Cas no 1521834-74-1 (1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol)

• Product Name: 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol
• CAS No: 1521834-74-1
• MF: C₁₀H₁₃BrFNO
• MW: 262.118725538254
• CID: 5170891
• PubChem ID: 75539675
• Update Time: 2025-10-31

1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[[(4-bromo-3-fluorophenyl)methyl]amino]-
• 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol

• Inchi： 1S/C10H13BrFNO/c1-7(14)5-13-6-8-2-3-9(11)10(12)4-8/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： BNIJZCBKKBXFRR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Br)C(F)=C1)C(O)C

Additional information on 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol

Comprehensive Overview of 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol (CAS No. 1521834-74-1)

1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol (CAS No. 1521834-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique bromo-fluorophenyl and methylamino-propanol structural motifs, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further exploration.

The compound's chemical structure features a 4-bromo-3-fluorophenyl group attached to a propan-2-ol backbone via a methylamino linker. This arrangement imparts distinct physicochemical properties, such as moderate polarity and solubility in organic solvents, which are critical for its utility in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory pathways.

In the context of current research trends, 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to enhance the metabolic stability and binding affinity of drug candidates, making this compound a valuable scaffold for designing novel therapeutics. Additionally, its bromo-substituted aromatic ring offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From an industrial perspective, the synthesis and scalability of CAS No. 1521834-74-1 are subjects of ongoing optimization. Advances in green chemistry and catalytic processes have been explored to improve the yield and reduce the environmental impact of its production. These efforts resonate with the broader push for sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's potential applications extend beyond pharmaceuticals. Its structural versatility makes it a candidate for use in advanced materials, such as liquid crystals and polymers, where its aromatic and aliphatic components can contribute to desired material properties. This dual applicability underscores its importance in interdisciplinary research.

For researchers and industry professionals, understanding the safety and handling of 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol is essential. While not classified as a hazardous material, standard laboratory precautions should be observed during its use. Detailed spectroscopic data (e.g., NMR, MS) and chromatographic methods for its analysis are available in the literature, aiding in its identification and purity assessment.

In summary, 1-{(4-bromo-3-fluorophenyl)methylamino}propan-2-ol (CAS No. 1521834-74-1) represents a compelling area of study with broad implications for drug discovery and material science. Its unique chemical features and versatile applications position it as a compound of enduring interest in the scientific community. As research continues, its role in addressing contemporary challenges in healthcare and technology is likely to expand.